4-Hydroxyphenyl Maraviroc-d6
4-Hydroxyphenyl Maraviroc-d6
Brand Name:
Vulcanchem
CAS No.:
1217513-42-2
VCID:
VC0023731
InChI:
InChI=1S/C29H41F2N5O2/c1-18(2)27-34-33-19(3)36(27)24-16-22-6-7-23(17-24)35(22)15-12-26(20-4-8-25(37)9-5-20)32-28(38)21-10-13-29(30,31)14-11-21/h4-5,8-9,18,21-24,26,37H,6-7,10-17H2,1-3H3,(H,32,38)/t22?,23?,24?,26-/m0/s1/i1D3,2D3
SMILES:
CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=C(C=C4)O)NC(=O)C5CCC(CC5)(F)F)C(C)C
Molecular Formula:
C29H41F2N5O2
Molecular Weight:
535.713
4-Hydroxyphenyl Maraviroc-d6
CAS No.: 1217513-42-2
Reference Standards
VCID: VC0023731
Molecular Formula: C29H41F2N5O2
Molecular Weight: 535.713
| CAS No. | 1217513-42-2 |
|---|---|
| Product Name | 4-Hydroxyphenyl Maraviroc-d6 |
| Molecular Formula | C29H41F2N5O2 |
| Molecular Weight | 535.713 |
| IUPAC Name | 4,4-difluoro-N-[(1S)-3-[3-[3-(1,1,1,3,3,3-hexadeuteriopropan-2-yl)-5-methyl-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]octan-8-yl]-1-(4-hydroxyphenyl)propyl]cyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C29H41F2N5O2/c1-18(2)27-34-33-19(3)36(27)24-16-22-6-7-23(17-24)35(22)15-12-26(20-4-8-25(37)9-5-20)32-28(38)21-10-13-29(30,31)14-11-21/h4-5,8-9,18,21-24,26,37H,6-7,10-17H2,1-3H3,(H,32,38)/t22?,23?,24?,26-/m0/s1/i1D3,2D3 |
| Standard InChIKey | FWOMXCBURQJRQH-HSGIMECWSA-N |
| SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=C(C=C4)O)NC(=O)C5CCC(CC5)(F)F)C(C)C |
| Synonyms | 4,4-Difluoro-N-[(1S)-1-(4-hydroxyphenyl)-3-[(3-exo)-3-[3-methyl-5-(1-methylethyl-d6)-4H-1,2,4-triazol-4-yl]-8-azabicyclo[3.2.1]oct-8-yl]propyl]_x000B_-cyclohexanecarboxamide;UK 437719-d6 |
| Last Modified | Aug 20 2021 |
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